4-(Tert-butyl)-2-chloropyridine

• IUPAC Name: 4-tert-butyl-2-chloropyridine
• InChI: InChI=1S/C9H12ClN/c1-9(2,3)7-4-5-11-8(10)6-7/h4-6H,1-3H3
• InChI Key: UGGNULHQVUWRGQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=NC=C1)Cl
• Molecular Formula: C9H12ClN
• DSSTOX Substance ID: DTXSID00721046
• Molecular Weight: 169.65 g/mol
• CAS RN: 81167-60-4

Description

4-(Tert-butyl)-2-chloropyridine is an organic compound that has been used in a variety of scientific research applications. It is a colorless liquid with a pungent odor and a boiling point of 103.7°C. Due to its unique properties, this compound is of interest to researchers in a variety of fields, including biochemistry and physiology.

Scientific Research Applications

Polymerization and Material Science

4-(Tert-butyl)-2-chloropyridine and its derivatives play a significant role in polymer science. For example, the polycondensation of 4-chloropyridine derivatives, including this compound, is explored using various initiators and reagents. This process contributes to controlled polymerization with well-defined end groups, indicating potential applications in creating specific polymers with predetermined properties (Nose, Iyoda, & Sanji, 2014).

Solar Cell Technology

In the realm of renewable energy, particularly solar cell technology, this compound has been investigated for its role in increasing the open-circuit voltage of dye-sensitized solar cells. The addition of this compound to the electrolyte results in reduced interface defect density and decreased charge carrier recombination, thereby enhancing the efficiency of solar cells (Dürr, Yasuda, & Nelles, 2006).

Fluorescent Dye Applications

Another application is in the field of dyes and pigments. This compound derivatives, such as 4- Tert-butyl-1-(4'-dimethylaminobenzylideneamino)pyridinium perchlorate (BDPP), exhibit unique properties such as yellow-green fluorescence and piezochromism, making them interesting candidates for fluorescent dyes (Gawinecki, Viscardi, Barni, & Hanna, 1993).

Chemical Synthesis and Catalysis

In chemical synthesis and catalysis, the compound and its related structures are used in various reactions. For example, 2-tert-Butyl-6-(4-fluorophenyl)pyridine, a related compound, shows activity in the activation of C-H bonds, demonstrating its potential in catalytic processes and the synthesis of complex molecules (Crosby, Clarkson, & Rourke, 2009).

Environmental Applications

Environmental applications include the photolytic and photocatalytic degradation of pyridine derivatives. Studies on the degradation of substituted pyridines like this compound can contribute to environmental remediation, especially in the treatment of wastewater containing hazardous pyridine compounds (Stapleton, Konstantinou, Mantzavinos, Hela, & Papadaki, 2010).

Mechanism of Action

Pyridines

are a class of compounds that are used in a variety of applications, including as building blocks in the synthesis of pharmaceuticals and agrochemicals . They can act as ligands, binding to a variety of targets, and their mode of action can vary widely depending on the specific compound and target .

Tert-butyl compounds

, such as “4-(Tert-butyl)-2-chloropyridine”, are often used in organic synthesis due to their stability. The tert-butyl group is non-reactive and can serve as a protective group for reactive sites in a molecule during a chemical reaction .

The biochemical pathways affected by a specific pyridine or tert-butyl compound would depend on the compound’s specific targets and mode of action. Similarly, the pharmacokinetics of these compounds—how they are absorbed, distributed, metabolized, and excreted in the body—can vary widely .

The result of action of these compounds at the molecular and cellular level can include a wide range of effects, depending on the specific compound and its targets. These can include inhibiting or activating enzymes, binding to receptors and modulating their activity, and more .

The action environment can also influence the action, efficacy, and stability of these compounds. Factors such as pH, temperature, and the presence of other compounds can affect a compound’s stability and how it interacts with its targets .

Q & A

Q1: How does 4-(tert-butyl)-2-chloropyridine enhance the performance of spiro-OMeTAD in perovskite solar cells?

A1: this compound acts as a p-dopant for the spiro-OMeTAD hole-transport layer (HTL) in perovskite solar cells. [] Traditional p-doping methods using 4-tert-butylpyridine can lead to pore formation in the HTL, negatively impacting device performance. In contrast, this compound facilitates instant p-doping and prevents pore formation. [] This results in improved hole mobility and conductivity within the HTL, leading to enhanced power conversion efficiency and device stability.

Q2: Are there any observed differences in material compatibility and stability when using this compound compared to conventional dopants?

A2: Yes, the research indicates that using this compound as a p-dopant significantly improves the stability of perovskite solar cells, particularly under thermal and humid conditions. [] The absence of pore formation in the HTL contributes to this enhanced stability. Further research may explore long-term stability and compatibility with various perovskite compositions and device architectures.